4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline
Overview
Description
4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline is a chemical compound that belongs to the quinoline family. This compound has gained attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline is not fully understood. However, it is believed that this compound exerts its effects by interfering with various cellular processes. For example, it has been shown to inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have a significant impact on the growth and survival of cancer cells. It has also been shown to have antibacterial and antiviral properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline in lab experiments is its potential as a new drug candidate. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations is that its mechanism of action is not fully understood, which makes it challenging to optimize its use in drug development.
Future Directions
There are several future directions for the use of 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline in scientific research. One of the most significant directions is in the development of new drugs. Researchers are currently exploring the potential of this compound as an anticancer, antibiotic, and antiviral agent. Another direction is in the study of its mechanism of action, which could lead to a better understanding of how it exerts its effects.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in scientific research. Its synthesis method is relatively simple, and it has been shown to have potential as a new drug candidate. However, its mechanism of action is not fully understood, which presents a challenge for researchers. Further studies are needed to fully explore the potential of this compound in scientific research.
Scientific Research Applications
4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline has been used in various scientific research applications. One of the most significant applications is in the development of new drugs. This compound has been shown to have potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been used in the development of new antibiotics and antiviral drugs.
properties
IUPAC Name |
4-(bromomethyl)-7,8-difluoro-2-methoxyquinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrF2NO/c1-16-9-4-6(5-12)7-2-3-8(13)10(14)11(7)15-9/h2-4H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWHQPTDUIIFKDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC2=C(C=CC(=C2F)F)C(=C1)CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90676950 |
Source
|
| Record name | 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90676950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1125744-62-8 |
Source
|
| Record name | 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90676950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-cyclobutyl-5H-pyrrolo[2,3-b]pyrazine](/img/structure/B3184406.png)
